Cas no 650602-12-3 (L-Glutamic acid, N-(2-methyl-1-oxohexyl)-)

• Product Name: L-Glutamic acid, N-(2-methyl-1-oxohexyl)-
• CAS No: 650602-12-3
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 408924
• PubChem ID: 71377471
• Update Time: 2026-04-29

L-Glutamic acid, N-(2-methyl-1-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-(2-methyl-1-oxohexyl)-
• (2S)-2-(2-methylhexanoylamino)pentanedioic acid
• 650602-12-3
• SCHEMBL15846663
• DTXSID70800110
• N-(2-Methylhexanoyl)-L-glutamic acid

• Inchi： InChI=1S/C12H21NO5/c1-3-4-5-8(2)11(16)13-9(12(17)18)6-7-10(14)15/h8-9H,3-7H2,1-2H3,(H,13,16)(H,14,15)(H,17,18)/t8?,9-/m0/s1
• InChI Key： PDTFGQPRQXEIDY-GKAPJAKFSA-N
• SMILES： CCCCC(C)C(=O)NC(CCC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 259.14203
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.7